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Compound of Interest

Compound Name:
Methyl 5-amino-2-

bromoisonicotinate

Cat. No.: B580189 Get Quote

Technical Data Sheet: Methyl 5-amino-2-
bromoisonicotinate
CAS Number: 1363383-38-3

Synonyms:

Methyl 5-amino-2-bromopyridine-4-carboxylate

5-Amino-2-bromo-4-pyridinecarboxylic acid methyl ester

5-氨基-2-溴-4-吡啶甲酸甲酯

This document provides a summary of the available technical information for Methyl 5-amino-
2-bromoisonicotinate, a substituted pyridine derivative. The content is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
A compilation of the known physical and chemical properties of Methyl 5-amino-2-
bromoisonicotinate is presented in the table below. This data is aggregated from various

chemical supplier databases.
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Property Value Source

Molecular Formula C₇H₇BrN₂O₂ [1][2]

Molecular Weight 231.05 g/mol [1]

IUPAC Name
methyl 5-amino-2-

bromoisonicotinate
-

Appearance
White to Light yellow to Light

orange powder to crystal
-

Melting Point 177.0 to 181.0 °C -

Purity >98.0% (GC)(N) -

InChI

InChI=1S/C7H7BrN2O2/c1-12-

7(11)4-2-6(8)10-3-5(4)9/h2-

3H,9H2,1H3

[1][2]

InChIKey
UZEMVZOYYXPGSQ-

UHFFFAOYSA-N
-

SMILES COC(=O)c1cncc(Br)c1N -

Applications in Research and Development
Methyl 5-amino-2-bromoisonicotinate is classified as a versatile building block in organic

synthesis.[3] Its structural features, a pyridine ring substituted with amino, bromo, and methyl

ester functional groups, make it a valuable intermediate for the synthesis of more complex

molecules. While specific applications of this exact isomer are not widely documented in peer-

reviewed literature, related isomers such as Methyl 2-amino-5-bromoisonicotinate are utilized in

several research areas:

Pharmaceutical Development: As an intermediate in the synthesis of novel therapeutic

agents. The presence of the bromine atom and the amino group provides reactive sites for

further chemical modifications, which is a key feature in developing new drugs.[4][5] Isomers

are being explored in the development of treatments for neurological disorders, as well as for

anti-tuberculosis and anti-cancer therapies.[4]
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Agrochemical Research: The pyridine core is a common scaffold in agrochemicals. This

compound could serve as a precursor for the synthesis of new herbicides, insecticides, or

fungicides.[4]

Materials Science: The functional groups on the molecule allow for its potential incorporation

into polymers or coatings to create materials with specific chemical properties.[4]

Safety and Handling
Based on available Material Safety Data Sheets (MSDS) for this and structurally similar

compounds, the following safety precautions should be observed:

Health Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-

ventilated area. Wear protective gloves, protective clothing, eye protection, and face

protection. Wash hands and any exposed skin thoroughly after handling.

Storage: Store in a well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the synthesis of Methyl 5-amino-2-bromoisonicotinate
are not readily available in published scientific literature. However, general synthetic strategies

for related aminobromopyridine esters can be inferred. The synthesis would likely involve a

multi-step process starting from a suitable pyridine precursor, followed by bromination,

amination, and esterification reactions. The specific reaction conditions, catalysts, and

purification methods would require development and optimization in a laboratory setting.

Biological Activity and Signaling Pathways
There is no publicly available data on the biological activity of Methyl 5-amino-2-
bromoisonicotinate. Consequently, no quantitative data (e.g., IC₅₀, EC₅₀) can be presented.

Furthermore, there is no information linking this specific compound to any biological signaling

pathways.
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Spectral Data
No experimentally determined spectral data (NMR, IR, MS) for Methyl 5-amino-2-
bromoisonicotinate are available in public spectral databases. Researchers interested in this

compound would need to perform their own analytical characterization.

Logical Workflow for Characterization
For researchers who have synthesized or acquired Methyl 5-amino-2-bromoisonicotinate, a

logical workflow for its characterization and initial screening would be as follows:
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Caption: Logical workflow for the characterization and screening of Methyl 5-amino-2-
bromoisonicotinate.

Disclaimer: This document is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a comprehensive literature search or experimental

validation. Users should exercise their own judgment and take appropriate safety precautions

when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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